molecular formula AlBrZr+3 B563468 Aluminum zirconium bromide CAS No. 100402-39-9

Aluminum zirconium bromide

Cat. No. B563468
CAS RN: 100402-39-9
M. Wt: 198.11
InChI Key: ZKYKMCWYXRIMAG-UHFFFAOYSA-N
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Description

Aluminum zirconium bromide is a useful research compound. Its molecular formula is AlBrZr+3 and its molecular weight is 198.11. The purity is usually 95%.
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properties

CAS RN

100402-39-9

Product Name

Aluminum zirconium bromide

Molecular Formula

AlBrZr+3

Molecular Weight

198.11

IUPAC Name

aluminum;bromine;zirconium

InChI

InChI=1S/Al.Br.Zr/q+3;;

InChI Key

ZKYKMCWYXRIMAG-UHFFFAOYSA-N

SMILES

[Al+3].[Br].[Zr]

Origin of Product

United States

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